Cas no 5154-02-9 (1,5-Isoquinolinediol)

1,5-Isoquinolinediol structure
1,5-Isoquinolinediol structure
Product Name:1,5-Isoquinolinediol
CAS No:5154-02-9
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD00006900
CID:95299
PubChem ID:1340
Update Time:2025-08-03

1,5-Isoquinolinediol Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxyisoquinoline-1(2H)-one
    • 1,5-Isoquinolinediol
    • 1,5-ISOQUINOLINEDIOL,BROWN SOLID
    • isoquinoline-1,5-diol
    • 1,5-Dihydroxyisoquinoline 5-Hydroxy-1(2H)-isoquinolinone DiQ
    • 5-hydroxy-2H-isoquinolin-1-one
    • 1,5-Dihydroxyisoquinoline
    • 5-Hydroxy-1(2H)-isoquinolinone
    • DiQ
    • 1(2H)-Isoquinolinone, 5-hydroxy-
    • MFCD00489140
    • NCGC00261340-01
    • SDCCGSBI-0050634.P002
    • FT-0635564
    • MFCD00006900
    • 4pnt
    • NCGC00015537-01
    • AKOS022636198
    • SR-01000075624
    • F2135-0800
    • DTXSID60199505
    • AT25381
    • A22232
    • HMS3262C11
    • Tox21_500655
    • 1,5-dihydroxy-1(2H)-isoquinoline
    • SR-01000075624-1
    • BRD-K90230846-001-01-5
    • 5154-02-9
    • NCGC00015537-03
    • NCGC00094018-01
    • NSC65585
    • HY-W015422
    • CHEBI:64044
    • HMS2236H08
    • SMR000326901
    • EN300-235643
    • CHEMBL338314
    • BDBM27501
    • BRD-K90230846-001-04-9
    • CS-W016138
    • AKOS005207308
    • NS00015515
    • Lopac-I-138
    • SMP2_000192
    • SCHEMBL51697
    • HMS3373F20
    • 5-HYDROXYISOQUINOLIN-1(2H)-ONE
    • LFUJIPVWTMGYDG-UHFFFAOYSA-N
    • NSC-65585
    • IQD
    • 1,5-Isoquinolinediol, >=98% (HPLC), powder
    • 5-Hydroxyisocarbostyril
    • MLS000860043
    • Q27132988
    • CCG-204741
    • PARP Inhibitor IV, IQD - CAS 1188540
    • NCGC00015537-02
    • NCGC00094018-02
    • EU-0100655
    • NCGC00015537-04
    • NCGC00015537-06
    • AC-10035
    • AS-57417
    • NSC 65585
    • Z1255402655
    • Lopac0_000655
    • LP00655
    • MB01281
    • DB-051983
    • DTXCID50121996
    • 5-Hydroxy-isoquinolinone; 1,5-Dihydroxyisoquinoline; NSC 65585;
    • MDL： MFCD00006900
    • Inchi： 1S/C9H7NO2/c11-8-3-1-2-7-6(8)4-5-10-9(7)12/h1-5,11H,(H,10,12)
    • InChI Key： LFUJIPVWTMGYDG-UHFFFAOYSA-N
    • SMILES： OC1=CC=CC2C(NC=CC=21)=O

Computed Properties

  • Exact Mass: 161.04800
  • Monoisotopic Mass: 161.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 1
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • Color/Form: White or off white odorless solid
  • Density: 1.2480 (rough estimate)
  • Melting Point: 270-275 °C
  • Boiling Point: 287.44°C (rough estimate)
  • Flash Point: 234.3 °C
  • Refractive Index: 1.5050 (estimate)
  • Solubility: DMSO: >36 mg/mL
  • PSA: 53.35000
  • LogP: 1.64600
  • Solubility: dissolve in water

1,5-Isoquinolinediol Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26-S37/39
  • Risk Phrases：R36/37/38
  • Storage Condition：2-8°C

1,5-Isoquinolinediol Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,5-Isoquinolinediol Pricemore >>

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